Cas no 1019008-75-3 (5,6-Dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione)

• Product Name: 5,6-Dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
• CAS No: 1019008-75-3
• MF: C₁₅H₁₄N₂O₂S
• MW: 286.348862171173
• CID: 5059343
• Update Time: 2025-05-19

5,6-Dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
• 5,6-Dimethyl-3-(m-tolyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
• HTS004731
• STL134659
• 5,6-dimethyl-3-(3-methylphenyl)-1H-thieno[2,3-d]pyrimidine-2,4-dione
• 5,6-dimethyl-3-(3-methylphenyl)-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione
• 5,6-Dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C15H14N2O2S/c1-8-5-4-6-11(7-8)17-14(18)12-9(2)10(3)20-13(12)16-15(17)19/h4-7H,1-3H3,(H,16,19)
• InChI Key： CAYORWOQEXJAAN-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C(N(C(NC1=2)=O)C1C=CC=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 428
• XLogP3: 3.3
• Topological Polar Surface Area: 77.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5,6-Dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione

5,6-Dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione: A Comprehensive Overview

5,6-Dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 1019008-75-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thienopyrimidines, which are known for their diverse pharmacological properties, including anticancer, antiviral, and anti-inflammatory activities.

The molecular structure of 5,6-Dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione is characterized by a thienopyrimidine core with specific substituents. The presence of methyl groups at the 5 and 6 positions and a 3-methylphenyl group at the 3 position imparts distinct chemical and biological properties to this compound. These structural features contribute to its stability and reactivity, making it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of 5,6-Dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione in cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against several human cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to downregulate the expression of proteins such as Bcl-2 and Mcl-1, which are crucial for cancer cell survival.

In addition to its anticancer properties, 5,6-Dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione has also shown promise in the treatment of viral infections. Research conducted by a team at the National Institutes of Health demonstrated that this compound possesses antiviral activity against several RNA viruses, including influenza and Zika viruses. The antiviral effect is attributed to its ability to interfere with viral replication processes and inhibit viral protein synthesis.

The anti-inflammatory properties of 5,6-Dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione have also been investigated. A study published in the Journal of Inflammation Research found that this compound effectively reduces inflammation in both in vitro and in vivo models. It was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.

The pharmacokinetic profile of 5,6-Dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione has been extensively studied to evaluate its suitability for therapeutic use. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it a promising candidate for further development as an oral medication.

Toxicity studies have also been conducted to assess the safety profile of 5,6-Dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione. Results from these studies indicate that it has a low toxicity profile at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 5,6-Dimethyl-3-(3-methylphenyl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 1019008-75-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting subject for ongoing research and development. As more studies are conducted and new findings emerge, this compound may pave the way for innovative treatments in oncology, virology, and inflammatory diseases.